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Compound of Interest

Compound Name: Chloroiridic acid

Cat. No.: B107680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of
chloroiridic acid. It includes detailed experimental protocols for the determination of these
properties and a visualization of a key synthetic application of this compound.

Quantitative Data Summary

Chiloroiridic acid can exist in various states of hydration, which directly impacts its molecular
weight. The density, however, is consistently reported for the common hydrated form.

Chemical
Property Value CAS Number Reference
Formula
Molecular Weight  406.95 g/mol HzIrCle 110802-84-1 [1]
Molecular Weight
424.97 g/mol HzIrCle-H20 110802-84-1 [2]
(monohydrate)
Molecular Weight
515.023 g/mol HzlIrCle-6H20 16941-92-7 [3]
(hexahydrate)
Not specified, but
_ 1.02 g/mL at 25 typically refers to
Density 110802-84-1 [11[413]
°C the hydrated
form

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b107680?utm_src=pdf-interest
https://www.benchchem.com/product/b107680?utm_src=pdf-body
https://www.benchchem.com/product/b107680?utm_src=pdf-body
https://www.echemi.com/products/pd180727162355-chloroiridic-acid.html
https://www.3wpharm.com/product/73735.html
https://www.americanelements.com/chloroiridic-acid-hexahydrate-16941-92-7
https://www.echemi.com/products/pd180727162355-chloroiridic-acid.html
https://www.riyngroup.com/chloroiridic-acid-110802-84-1-h2ircl6-15393112080183343.html
https://www.americanelements.com/chloroiridic-acid-hexahydrate-16941-92-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the
molecular weight of hydrated chloroiridic acid and the density of the solid compound.

1. Experimental Determination of Molecular Weight of Hydrated Chloroiridic Acid

The molecular weight of a hydrated salt such as chloroiridic acid is determined by calculating
the number of water molecules of hydration. This is achieved by gravimetric analysis, where
the water is driven off by heating, and the mass difference is used to determine the mole ratio
of water to the anhydrous salt.

Obijective: To determine the empirical formula of a hydrated chloroiridic acid sample and
subsequently its molecular weight.

Materials:

Hydrated chloroiridic acid sample

Crucible and lid

Bunsen burner, tripod, and pipeclay triangle

Analytical balance (accurate to £0.001 g)

Desiccator

Crucible tongs
Procedure:

o Preparation of Crucible: Clean and dry a crucible and its lid. Heat them strongly for 5 minutes
using a Bunsen burner to ensure all moisture is removed. Allow to cool in a desiccator.

« Initial Weighing: Once at room temperature, weigh the empty crucible and lid on an analytical
balance. Record this mass.
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o Sample Addition: Add approximately 2-3 grams of the hydrated chloroiridic acid to the
crucible. Weigh the crucible, lid, and sample together. Record this mass.

» Heating: Place the crucible with the sample on the pipeclay triangle. Heat gently at first, then
more strongly, to drive off the water of hydration. The lid should be slightly ajar to allow water
vapor to escape. Heat until the sample appears dry and no further changes are observed.

o Cooling and Weighing: Using crucible tongs, remove the crucible and place it in a desiccator
to cool to room temperature. Once cool, weigh the crucible, lid, and anhydrous salt.

e Heating to a Constant Mass: To ensure all water has been removed, repeat the heating,
cooling, and weighing process until two consecutive mass readings are within a negligible
range (e.g., £0.005 Q).

o Calculations:

o

Mass of hydrated salt: (Mass of crucible + lid + hydrated salt) - (Mass of empty crucible +
lid)

o Mass of anhydrous salt: (Mass of crucible + lid + anhydrous salt) - (Mass of empty crucible
+ lid)

o Mass of water lost: Mass of hydrated salt - Mass of anhydrous salt

o Moles of anhydrous salt: Mass of anhydrous salt / Molar mass of anhydrous HzlIrCle
(406.92 g/mol)

o Moles of water: Mass of water lost / Molar mass of H20 (18.015 g/mol )

o Mole ratio: Divide the moles of water by the moles of anhydrous salt to find the ratio, which
represents the number of water molecules of hydration (x) in the formula HzIrCle-xH20.

o Molecular Weight of Hydrate: Molar mass of anhydrous HzIrCle + (X * Molar mass of H20)

2. Experimental Determination of the Density of Solid Chloroiridic Acid

The density of a solid can be determined by measuring its mass and volume. For an irregularly
shaped solid like crystalline chloroiridic acid, the volume is typically determined by the liquid
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displacement method.

Objective: To determine the density of a solid sample of chloroiridic acid.
Materials:

o Chloroiridic acid crystals

e Graduated cylinder

e Analytical balance

» Aliquid in which chloroiridic acid is insoluble (e.g., a saturated solution of chloroiridic acid
or a non-reactive organic solvent)

o Tweezers or spatula
Procedure:

o Mass Measurement: Weigh a sample of dry chloroiridic acid crystals on an analytical
balance. Record the mass.

« Initial Volume Measurement: Fill a graduated cylinder with a known volume of the chosen
liquid. The volume should be sufficient to fully submerge the crystals. Record this initial
volume (V1).

e Volume Displacement: Carefully add the weighed chloroiridic acid crystals to the graduated
cylinder, ensuring there are no air bubbles clinging to the crystals. The liquid level will rise.

o Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder
(V2).

 Calculations:
o Volume of the chloroiridic acid sample: V = V2 - V1

o Density of chloroiridic acid: p = Mass / Volume
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Workflow Visualization: Synthesis of Iridium
Nanoparticles

Chiloroiridic acid is a common precursor for the synthesis of iridium nanoparticles, which have
applications in catalysis and electrochemistry. The following diagram illustrates a typical
workflow for the chemical reduction of chloroiridic acid to form iridium nanoparticles.

Click to download full resolution via product page

Caption: Workflow for the synthesis of iridium nanoparticles from chloroiridic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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